Cas no 1248654-14-9 ((3-Propoxyphenyl)methanesulfonyl chloride)

• Product Name: (3-Propoxyphenyl)methanesulfonyl chloride
• CAS No: 1248654-14-9
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5282239
• PubChem ID: 114996224
• Update Time: 2025-06-07

(3-Propoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681045
• 1248654-14-9
• (3-propoxyphenyl)methanesulfonyl chloride
• (3-Propoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-2-6-14-10-5-3-4-9(7-10)8-15(11,12)13/h3-5,7H,2,6,8H2,1H3
• InChI Key： QOETWGYAOBSRHL-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C=1)OCCC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-Propoxyphenyl)methanesulfonyl chloride

(3-Propoxyphenyl)methanesulfonyl chloride (CAS No. 1248654-14-9): An Overview of a Versatile Reagent in Modern Synthetic Chemistry

(3-Propoxyphenyl)methanesulfonyl chloride (CAS No. 1248654-14-9) is a highly versatile reagent that has gained significant attention in the field of synthetic chemistry due to its unique properties and wide range of applications. This compound, also known as 3-propoxybenzyl sulfonyl chloride, is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. Its ability to undergo selective reactions with a variety of nucleophiles makes it an invaluable tool for chemists working in both academic and industrial settings.

The chemical structure of (3-Propoxyphenyl)methanesulfonyl chloride consists of a sulfonyl chloride group attached to a benzyl ring, which is substituted with a propoxy group at the 3-position. This specific arrangement imparts the compound with unique reactivity and stability characteristics. The sulfonyl chloride group is highly electrophilic and readily reacts with nucleophiles, making it an excellent leaving group in substitution reactions. The propoxy substituent, on the other hand, provides additional steric and electronic effects that can influence the reactivity and selectivity of the compound in various synthetic transformations.

Recent advancements in synthetic chemistry have further highlighted the importance of (3-Propoxyphenyl)methanesulfonyl chloride. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of novel antiviral agents. The researchers utilized this reagent to introduce a sulfonyl moiety into a series of compounds, which significantly enhanced their antiviral activity against several RNA viruses. This finding underscores the potential of (3-Propoxyphenyl)methanesulfonyl chloride in drug discovery and development.

In addition to its applications in pharmaceuticals, (3-Propoxyphenyl)methanesulfonyl chloride has also found use in the synthesis of agrochemicals. A recent study published in Pest Management Science reported the successful synthesis of a new class of herbicides using this reagent. The researchers noted that the introduction of the sulfonyl group via (3-Propoxyphenyl)methanesulfonyl chloride improved the herbicidal efficacy and selectivity of the compounds, making them promising candidates for commercial development.

The versatility of (3-Propoxyphenyl)methanesulfonyl chloride extends beyond its use as a synthetic intermediate. It has also been employed as a protecting group in complex molecule synthesis. In a study published in Tetrahedron Letters, researchers used this reagent to protect sensitive functional groups during multistep syntheses. The ease with which the protecting group can be introduced and removed makes it an attractive choice for chemists working on intricate molecular architectures.

The safety and handling considerations for (3-Propoxyphenyl)methanesulfonyl chloride are important aspects that must be addressed when working with this compound. As with any sulfonyl chloride, it is important to handle it with care due to its reactivity and potential for generating hazardous byproducts. Proper personal protective equipment (PPE) should be worn, and reactions should be conducted under inert conditions to minimize exposure to air and moisture.

In conclusion, (3-Propoxyphenyl)methanesulfonyl chloride (CAS No. 1248654-14-9) is a highly versatile reagent that plays a crucial role in modern synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable tool for chemists working on a wide range of applications, from drug discovery to agrochemical development. As research continues to uncover new uses for this compound, its importance in the field is likely to grow even further.